Cas no 872398-72-6 (2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol)

• Product Name: 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol
• CAS No: 872398-72-6
• MF: C₈H₅F₁₃O
• MW: 364.103948354721
• CID: 5040596
• Update Time: 2025-06-14

2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Perfluorohexyl-[1,1-2H2]-[1,2-13C2]-ethanol
• 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol

• Inchi： 1S/C8H5F13O/c9-3(10,1-2-22)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h22H,1-2H2
• InChI Key： GRJRKPMIRMSBNK-UHFFFAOYSA-N
• SMILES： C(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)CO

Additional information on 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol

Comprehensive Analysis of 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol (CAS No. 872398-72-6): Properties, Applications, and Innovations

In the realm of specialty chemicals, 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol (CAS No. 872398-72-6) stands out as a compound of significant interest due to its unique isotopic labeling and fluorinated structure. This 13C-labeled derivative of perfluorohexyl ethanol is widely utilized in advanced research, particularly in NMR spectroscopy and tracer studies, where precise molecular tracking is essential. The incorporation of deuterium (2H) and carbon-13 (13C) isotopes enhances its utility in mechanistic investigations, making it a valuable tool for pharmaceutical and material science applications.

The growing demand for isotopically labeled compounds in drug discovery and environmental science has propelled the relevance of CAS No. 872398-72-6. Researchers frequently search for "perfluorohexyl ethanol applications" or "13C-labeled ethanol uses," reflecting the compound's role in cutting-edge studies. Its fluorinated tail imparts hydrophobic and oleophobic properties, which are exploited in the development of water-repellent coatings and surfactants. Additionally, the compound's stability under extreme conditions makes it suitable for high-performance material formulations.

From an industrial perspective, 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol is synthesized through meticulous multi-step organic reactions, ensuring high isotopic purity. This aligns with the increasing focus on "sustainable chemical synthesis" and "green chemistry" trends, as industries seek eco-friendly production methods. The compound's low environmental persistence compared to traditional perfluorinated compounds addresses concerns raised in "PFAS alternatives" discussions, a hot topic in regulatory and scientific communities.

In analytical chemistry, the NMR-active isotopes (2H and 13C) in CAS No. 872398-72-6 enable detailed molecular structure elucidation. Searches like "isotopic labeling for NMR" or "13C ethanol in metabolomics" highlight its importance in biomolecular research. Furthermore, its compatibility with mass spectrometry techniques supports advancements in proteomics and metabolite profiling, catering to the rising demand for precision medicine tools.

Innovations in fluorinated compounds continue to drive interest in this chemical, particularly in "smart material design" and "nanotechnology." The compound's ability to modify surface properties aligns with trends in "self-cleaning materials" and "anti-fouling coatings," which are highly searched topics in material science forums. Its thermal stability also makes it a candidate for high-temperature applications, such as aerospace components.

To summarize, 2-Perfluorohexyl-1,1-2H2-1,2-13C2-ethanol (CAS No. 872398-72-6) exemplifies the intersection of isotopic labeling and fluorine chemistry, offering multifaceted applications across research and industry. Its relevance to trending topics like "sustainable chemicals" and "advanced analytical techniques" ensures its continued prominence in scientific discourse. As technology evolves, this compound is poised to play a pivotal role in addressing complex challenges in chemistry and beyond.